Cas no 1706431-47-1 (6-methyl-3-azabicyclo3.1.0hexane hydrochloride)

6-Methyl-3-azabicyclo[3.1.0]hexane hydrochloride is a bicyclic amine compound featuring a rigid three-dimensional structure, which enhances its utility in medicinal chemistry and pharmaceutical research. The methyl substitution at the 6-position contributes to increased steric and electronic effects, potentially improving binding affinity in target interactions. The hydrochloride salt form ensures stability and solubility, facilitating handling and formulation. This compound serves as a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics. Its unique azabicyclo scaffold offers versatility for structural modifications, making it a useful building block for drug discovery applications.
6-methyl-3-azabicyclo3.1.0hexane hydrochloride structure
1706431-47-1 structure
Product Name:6-methyl-3-azabicyclo3.1.0hexane hydrochloride
CAS No:1706431-47-1
MF:C6H12ClN
MW:133.619180679321
MDL:MFCD27986483
CID:5210511
PubChem ID:75465087
Update Time:2025-10-28

6-methyl-3-azabicyclo3.1.0hexane hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 6-methyl-3-azabicyclo[3.1.0]hexane hydrochloride
    • 6-methyl-3-azabicyclo[3.1.0]hexane;hydrochloride
    • 6-methyl-3-azabicyclo3.1.0hexane hydrochloride
    • MDL: MFCD27986483
    • Inchi: 1S/C6H11N.ClH/c1-4-5-2-7-3-6(4)5;/h4-7H,2-3H2,1H3;1H
    • InChI Key: KFLNUXHWIKJQGP-UHFFFAOYSA-N
    • SMILES: Cl.N1CC2C(C)C2C1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 80.2
  • Topological Polar Surface Area: 12

6-methyl-3-azabicyclo3.1.0hexane hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-325813-0.05g
6-methyl-3-azabicyclo[3.1.0]hexane hydrochloride
1706431-47-1 95.0%
0.05g
$344.0 2025-03-18
Enamine
EN300-325813-0.1g
6-methyl-3-azabicyclo[3.1.0]hexane hydrochloride
1706431-47-1 95.0%
0.1g
$515.0 2025-03-18
Enamine
EN300-325813-0.25g
6-methyl-3-azabicyclo[3.1.0]hexane hydrochloride
1706431-47-1 95.0%
0.25g
$735.0 2025-03-18
Enamine
EN300-325813-0.5g
6-methyl-3-azabicyclo[3.1.0]hexane hydrochloride
1706431-47-1 95.0%
0.5g
$1158.0 2025-03-18
Enamine
EN300-325813-1.0g
6-methyl-3-azabicyclo[3.1.0]hexane hydrochloride
1706431-47-1 95.0%
1.0g
$1485.0 2025-03-18
Enamine
EN300-325813-2.5g
6-methyl-3-azabicyclo[3.1.0]hexane hydrochloride
1706431-47-1 95.0%
2.5g
$2912.0 2025-03-18
Enamine
EN300-325813-5.0g
6-methyl-3-azabicyclo[3.1.0]hexane hydrochloride
1706431-47-1 95.0%
5.0g
$4309.0 2025-03-18
Enamine
EN300-325813-10.0g
6-methyl-3-azabicyclo[3.1.0]hexane hydrochloride
1706431-47-1 95.0%
10.0g
$6390.0 2025-03-18
Enamine
EN300-325813-1g
6-methyl-3-azabicyclo[3.1.0]hexane hydrochloride
1706431-47-1
1g
$1485.0 2023-09-04
Enamine
EN300-325813-5g
6-methyl-3-azabicyclo[3.1.0]hexane hydrochloride
1706431-47-1
5g
$4309.0 2023-09-04

Additional information on 6-methyl-3-azabicyclo3.1.0hexane hydrochloride

6-Methyl-3-Azabicyclo[3.1.0]Hexane Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1706431-47-1, known as 6-methyl-3-azabicyclo[3.1.0]hexane hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic amines, which are known for their unique structural properties and potential applications in drug design. The bicyclic structure of this compound provides it with exceptional stability and bioavailability, making it a promising candidate for various therapeutic interventions.

Recent studies have highlighted the pharmacological properties of 6-methyl-3-azabicyclo[3.1.0]hexane hydrochloride, particularly its ability to modulate key cellular pathways involved in neurodegenerative diseases. Researchers have demonstrated that this compound exhibits potent antioxidant activity, which could be beneficial in combating oxidative stress—a major contributor to conditions such as Alzheimer's disease and Parkinson's disease. The antioxidant properties of this compound have been validated through in vitro assays, where it showed remarkable scavenging activity against reactive oxygen species (ROS).

In addition to its antioxidant effects, 6-methyl-3-azabicyclo[3.1.0]hexane hydrochloride has also been investigated for its potential as a neuroprotective agent. Preclinical studies using animal models of stroke and traumatic brain injury have revealed that this compound can significantly reduce neuronal damage by inhibiting pro-inflammatory cytokines and promoting neurogenesis. These findings suggest that it could serve as a novel therapeutic option for acute neurological disorders.

The synthesis of 6-methyl-3-azabicyclo[3.1.0]hexane hydrochloride involves a multi-step process that combines principles from both organic and medicinal chemistry. The key steps include the formation of the bicyclic core through ring-closing metathesis, followed by functionalization to introduce the methyl group and subsequent protonation to yield the hydrochloride salt. This synthesis pathway has been optimized to achieve high yields and purity, ensuring its suitability for pharmacological studies.

One of the most intriguing aspects of this compound is its bioavailability profile. Studies conducted in preclinical models have shown that 6-methyl-3-azabicyclo[3.1.0]hexane hydrochloride exhibits excellent oral bioavailability, which is crucial for its potential use as an orally administered drug. Furthermore, its ability to penetrate the blood-brain barrier has been confirmed, making it a strong candidate for treating central nervous system (CNS) disorders.

Recent advancements in computational chemistry have also shed light on the molecular interactions of this compound with various biological targets. Molecular docking studies have revealed that 6-methyl-3-azabicyclo[3.1.0]hexane hydrochloride can bind effectively to several G-protein coupled receptors (GPCRs), which are implicated in numerous physiological processes, including pain perception and inflammation regulation.

In terms of safety profile, preliminary toxicological studies indicate that 6-methyl-3-azabicyclo[3.1.0]hexane hydrochloride is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models up to date.

Looking ahead, ongoing clinical trials are exploring the efficacy of this compound in treating chronic pain conditions and inflammatory diseases, where its dual antioxidant and anti-inflammatory properties could offer significant therapeutic benefits.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.